2-[(4-Bromophenoxy)methyl]-2-methyloxirane

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 2-[(4-bromophenoxy)methyl]-2-methyloxirane
• InChI: InChI=1S/C10H11BrO2/c1-10(7-13-10)6-12-9-4-2-8(11)3-5-9/h2-5H,6-7H2,1H3
• InChI Key: DFWSOBQHHKXKKL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CO1)COC2=CC=C(C=C2)Br

Description

2-[(4-Bromophenoxy)methyl]-2-methyloxirane is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromophenol (80 g, 462 mmol), 2-(chloromethyl)-2-methyloxirane (400 ml) and potassium carbonate (95.86 g, 693 mmol) were mixed and allowed to react at 100° C. for 4 hours. After the reaction was completed, the mixture was concentrated under reduced pressure. Ethyl acetate (200 ml) and water (400 ml) were added thereto, followed by extraction. The water layer was extracted with ethyl acetate (200 ml). The organic layer was washed with water (200 ml) twice. The organic layer was then concentrated under reduced pressure to remove the ethyl acetate. Thereafter, toluene was added and the resulting mixture was concentrated under reduced pressure, obtaining 120 g of crude product.